Cas no 1254836-27-5 (4-(4-Fluorophenyl)thiophene-3-carbaldehyde)

• Product Name: 4-(4-Fluorophenyl)thiophene-3-carbaldehyde
• CAS No: 1254836-27-5
• MF: C₁₁H₇FOS
• MW: 206.236085176468
• CID: 5706664
• PubChem ID: 87563756
• Update Time: 2025-05-19

4-(4-Fluorophenyl)thiophene-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1254836-27-5
• SCHEMBL3718425
• 4-(4-fluorophenyl)thiophene-3-carbaldehyde
• EN300-745675
• 3-Thiophenecarboxaldehyde, 4-(4-fluorophenyl)-
• 4-(4-Fluorophenyl)thiophene-3-carbaldehyde

• Inchi： 1S/C11H7FOS/c12-10-3-1-8(2-4-10)11-7-14-6-9(11)5-13/h1-7H
• InChI Key： PMFQSOUCJQXCEZ-UHFFFAOYSA-N
• SMILES： S1C=C(C=O)C(=C1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 206.02016418g/mol
• Monoisotopic Mass: 206.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 301.3±32.0 °C(Predicted)

Additional information on 4-(4-Fluorophenyl)thiophene-3-carbaldehyde

Comprehensive Overview of 4-(4-Fluorophenyl)thiophene-3-carbaldehyde (CAS No. 1254836-27-5): Properties, Applications, and Industry Insights

4-(4-Fluorophenyl)thiophene-3-carbaldehyde (CAS No. 1254836-27-5) is a high-value heterocyclic aldehyde compound widely utilized in pharmaceutical and material science research. This fluorinated thiophene derivative has gained significant attention due to its unique molecular structure, featuring both a thiophene ring and a fluorophenyl group, which contribute to its versatile reactivity and applications in organic synthesis. The compound's carbaldehyde functional group makes it particularly valuable as a building block for constructing complex molecules.

Recent studies highlight the growing demand for fluorinated organic compounds like 4-(4-Fluorophenyl)thiophene-3-carbaldehyde in drug discovery programs. Pharmaceutical researchers are increasingly focusing on fluorine-containing scaffolds due to their enhanced metabolic stability and bioavailability. The presence of both fluorine atoms and thiophene moieties in this compound makes it particularly interesting for developing kinase inhibitors and central nervous system (CNS) drugs. Many researchers are investigating how the electronic effects of the fluorophenyl group influence the compound's reactivity in palladium-catalyzed cross-coupling reactions.

In material science, 4-(4-Fluorophenyl)thiophene-3-carbaldehyde serves as a crucial precursor for synthesizing conducting polymers and organic semiconductors. The compound's thiophene backbone enables π-conjugation, while the fluorine substitution can tune the material's electronic properties. This has led to its exploration in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs). Recent breakthroughs in flexible electronics have further increased interest in such fluorinated thiophene derivatives as they offer improved environmental stability compared to their non-fluorinated counterparts.

The synthesis of 4-(4-Fluorophenyl)thiophene-3-carbaldehyde typically involves Vilsmeier-Haack formylation of the corresponding thiophene precursor or through Suzuki-Miyaura coupling strategies. Analytical characterization of this compound often includes NMR spectroscopy (particularly 19F NMR), mass spectrometry, and HPLC purity analysis. The fluorine chemical shift in NMR provides valuable information about the electronic environment of the molecule, which is crucial for quality control in fine chemical production.

From a commercial perspective, 4-(4-Fluorophenyl)thiophene-3-carbaldehyde is categorized as a high-purity specialty chemical with applications in both academic research and industrial R&D. The compound's market demand has been steadily increasing, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in fragment-based drug discovery. Current industry trends show growing interest in structure-activity relationship (SAR) studies utilizing such fluorinated building blocks to optimize drug candidates.

Environmental and safety considerations for handling 4-(4-Fluorophenyl)thiophene-3-carbaldehyde follow standard laboratory protocols for organic aldehydes. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this compound. Storage typically requires protection from light and moisture at controlled temperatures to maintain the chemical stability of the aldehyde functionality.

Future research directions for 4-(4-Fluorophenyl)thiophene-3-carbaldehyde may explore its potential in click chemistry applications or as a precursor for metal-organic frameworks (MOFs). The compound's unique combination of fluorine atoms and thiophene rings offers exciting possibilities for developing new functional materials with tailored electronic properties. As the pharmaceutical industry continues to embrace fluorine chemistry and materials science advances in organic electronics, the importance of versatile intermediates like 4-(4-Fluorophenyl)thiophene-3-carbaldehyde is expected to grow significantly in the coming years.